Cribrostatin 6
Overview
Description
Cribrostatin 6 is a natural product found in Cribrochalina with data available.
Scientific Research Applications
Anticancer Activity
Cribrostatin 6 has been identified as a potent anticancer agent. It induces apoptotic cell death in cancer cell lines, a process not preceded by any defined cell cycle arrest. This effect is attributed to the generation of large amounts of reactive oxygen species (ROS) in treated cells, suggesting ROS generation as the primary mechanism for inducing apoptosis. This positions this compound as a potential novel chemotherapeutic agent due to its broad anticancer activity and the success of other ROS producers in cancer treatment (Hoyt, Palchaudhuri & Hergenrother, 2011).
Antibacterial Properties
This compound also demonstrates significant antibacterial properties. It has been found to be bacteriostatic against various Gram-positive species and bactericidal for most clinical isolates of Streptococcus pneumoniae, including penicillin-resistant strains. These findings highlight its potential as a lead antibiotic, particularly against S. pneumoniae, a major global cause of infection and mortality (Pettit et al., 2004).
Chemical Synthesis and Derivatives
The chemical synthesis of this compound has been a topic of significant interest, given its biological activities. Efficient methods for its total synthesis have been developed, which are crucial for further pharmaceutical development and study. These syntheses often involve innovative approaches, such as tandem electrocyclic ring opening and radical cyclization, which contribute to the broader field of organic chemistry and medicinal chemistry (Knueppel & Martin, 2009).
Potential for Developing Analogues
The potential for developing analogues of this compound has been explored, with variations in structure leading to differences in potency and selectivity, especially towards cancer cells. This research opens avenues for creating more effective and targeted therapies based on the this compound scaffold (Asby et al., 2016).
properties
Molecular Formula |
C15H14N2O3 |
|---|---|
Molecular Weight |
270.28 g/mol |
IUPAC Name |
9-ethoxy-3,8-dimethylimidazo[5,1-a]isoquinoline-7,10-dione |
InChI |
InChI=1S/C15H14N2O3/c1-4-20-15-8(2)13(18)10-5-6-17-9(3)16-7-11(17)12(10)14(15)19/h5-7H,4H2,1-3H3 |
InChI Key |
WTVDYUNSMHFLEA-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=C(C(=O)C2=C(C1=O)C3=CN=C(N3C=C2)C)C |
synonyms |
cribrostatin 6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(4-Chlorophenyl)methyl]-4-(4-phenyl-1-piperazinyl)pyrazolo[3,4-d]pyrimidine](/img/structure/B1241779.png)
![(8R,9S,13S,14R,17R)-17-ethynyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol](/img/structure/B1241780.png)
![(5Z)-5-[(2-methoxyphenyl)methylidene]imidazolidine-2,4-dione](/img/structure/B1241782.png)
![3-(3,4-Dihydroxyphenyl)-8H-thieno[2,3-b]pyrrolidine-8-one](/img/structure/B1241788.png)
![(+)-(R)-4-[3,4-dioxo-2-(1,2,2-trimethyl-propylamino)-cyclobut-1-enylamino]-3-ethylbenzonitrile](/img/structure/B1241797.png)
![4-amino-N-[(2S)-1-[[(2S)-1-[[(2S,3S)-5-[[(2S,3S)-1-[(4-amino-2-methylpyrimidin-5-yl)methylamino]-3-methyl-1-oxopentan-2-yl]amino]-1-cyclohexyl-3-hydroxy-5-oxopentan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]piperidine-1-carboxamide](/img/structure/B1241799.png)
